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Compound of Interest

Compound Name: Ochratoxin A-d5

Cat. No.: B1146178 Get Quote

An In-depth Technical Guide to Ochratoxin A-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Ochratoxin A-d5 (OTA-d5), a deuterated

analog of the mycotoxin Ochratoxin A. It covers its chemical structure, physicochemical

properties, and its critical role as an internal standard in analytical chemistry. Furthermore, it

delves into the toxicological mechanisms of Ochratoxin A and outlines a standard experimental

protocol for its quantification.

Core Properties of Ochratoxin A-d5
Ochratoxin A-d5 is the isotope-labeled form of Ochratoxin A, a mycotoxin produced by fungi of

the Aspergillus and Penicillium species.[1] The "d5" designation signifies that five hydrogen

atoms on the L-phenylalanine moiety have been replaced with deuterium, a stable isotope of

hydrogen. This isotopic labeling makes it an ideal internal standard for quantitative analysis

using mass spectrometry, as it is chemically identical to the native toxin but distinguishable by

its mass.[2]

Physicochemical and Structural Data
The key quantitative properties of Ochratoxin A-d5 are summarized in the table below, with

data for the non-labeled Ochratoxin A provided for comparison.
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Property Ochratoxin A-d5 Ochratoxin A

CAS Number 666236-28-8[1][3][4][5][6] 303-47-9[7][8]

Molecular Formula C₂₀H₁₃D₅ClNO₆[1][3][4][7] C₂₀H₁₈ClNO₆[8][9]

Molecular Weight 408.84 g/mol [1][3][4][6][7] 403.81 g/mol [3][7][9]

IUPAC Name

N-[[(3R)-5-Chloro-3,4-dihydro-

8-hydroxy-3-methyl-1-oxo-1H-

2-benzopyran-7-yl]carbonyl]-L-

(phenyl-d5)alanine[1][3][4][5]

(2S)-2-[[(3R)-5-chloro-8-

hydroxy-3-methyl-1-oxo-3,4-

dihydroisochromene-7-

carbonyl]amino]-3-

phenylpropanoic acid[9]

Appearance
Off-White to Pale Green

Solid[3][5]
White crystalline powder[9]

Melting Point 112-113 °C[5] 169 °C (from xylene)[10]

Storage Temperature -20°C[5][6] -20°C[8]

Solubility

Slightly soluble in Chloroform,

Ethyl Acetate, DMSO,

Methanol[5]

Soluble in polar organic

solvents; dissolves in aqueous

sodium bicarbonate

solutions[10]

Mass Shift vs. Native M+5[6] N/A

Chemical Structure Visualization
The structure of Ochratoxin A-d5 consists of a chlorinated dihydroisocoumarin moiety linked

via an amide bond to a deuterated L-phenylalanine molecule.

Chlorinated Dihydroisocoumarin Deuterated L-Phenylalanine (d5)

Amide
Bond

 C=O  N-H

Figure 1: Key functional moieties of Ochratoxin A-d5.
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Figure 1: Key functional moieties of Ochratoxin A-d5.

Application in Analytical Methods
Ochratoxin A-d5 is primarily utilized as an internal standard in isotope dilution mass

spectrometry (IDMS) assays for the precise quantification of Ochratoxin A.[1][2] This technique

is considered the gold standard for accuracy in quantitative analysis. The core principle

involves adding a known quantity of OTA-d5 to a sample at the beginning of the analytical

process.[2] Because OTA-d5 is chemically identical to the native Ochratoxin A, it experiences

the same losses during sample extraction, cleanup, and ionization, effectively compensating for

matrix effects and procedural variations.[2]

Experimental Protocol: Quantification of Ochratoxin A in
Cereals using LC-MS/MS
This protocol describes a general methodology for the determination of Ochratoxin A in cereal

samples using immunoaffinity column cleanup and liquid chromatography-tandem mass

spectrometry (LC-MS/MS) with Ochratoxin A-d5 as an internal standard.

1. Materials and Reagents:

Ochratoxin A-d5 standard solution (e.g., 10 µg/mL in acetonitrile)[6]

Ochratoxin A calibration standards

Acetonitrile (MS grade)[11]

Methanol (MS grade)

Water (MS grade)

Formic acid

Immunoaffinity columns (IAC) specific for Ochratoxin A[12][13]

Phosphate-buffered saline (PBS)
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2. Sample Preparation and Extraction:

Homogenize a representative portion of the cereal sample (e.g., 25 g).

Add a known amount of Ochratoxin A-d5 internal standard solution to the sample. The

amount should be comparable to the expected concentration range of Ochratoxin A.

Add extraction solvent (e.g., 80% methanol in water) and blend at high speed for 3-5

minutes.[13]

Centrifuge the mixture and filter the supernatant to remove solid particles.

3. Immunoaffinity Column (IAC) Cleanup:

Dilute the filtered extract with PBS to reduce the organic solvent concentration, ensuring

optimal antibody binding.

Pass the diluted extract through the OchraTest WB immunoaffinity column at a slow,

controlled flow rate (e.g., 1-2 drops per second).[14] The antibodies in the column will

selectively bind Ochratoxin A and Ochratoxin A-d5.

Wash the column with water to remove unbound matrix components.[14]

Elute the bound ochratoxins from the column using methanol.[13][14] Collect the eluate.

4. LC-MS/MS Analysis:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small, precise volume of the initial mobile phase (e.g., 50:50

methanol:water).[14]

Inject an aliquot into the LC-MS/MS system.

Chromatography: Use a C18 reversed-phase column with a gradient elution of water and

methanol/acetonitrile, both typically containing a small amount of formic acid to improve

ionization.
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Mass Spectrometry: Operate the mass spectrometer in electrospray ionization (ESI) positive

mode. Monitor the specific precursor-to-product ion transitions (Selected Reaction

Monitoring - SRM) for both Ochratoxin A and Ochratoxin A-d5.

5. Quantification:

Generate a calibration curve by plotting the ratio of the peak area of the Ochratoxin A

standard to the peak area of the Ochratoxin A-d5 internal standard against the

concentration of the Ochratoxin A standard.

Calculate the concentration of Ochratoxin A in the sample by comparing its peak area ratio to

the calibration curve.
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1. Sample Collection
(e.g., Cereals)

2. Spiking with
Ochratoxin A-d5 (ISTD)

3. Solvent Extraction
(e.g., 80% Methanol)

4. Immunoaffinity
Column (IAC) Cleanup

5. LC-MS/MS Analysis
(SRM Mode)

6. Data Quantification
(Isotope Dilution)

Figure 2: General workflow for Ochratoxin A analysis using OTA-d5.
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Figure 3: Signaling pathways in Ochratoxin A toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB72545506_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/sial/32245
https://www.sigmaaldrich.com/HK/zh/product/sial/32245
https://www.simsonpharma.com/us/product/ochratoxin-a-d5
https://cifga.com/mycotoxins/55-ochratoxin-a.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ochratoxin-A
https://www.mdpi.com/2304-8158/13/8/1184
https://pmc.ncbi.nlm.nih.gov/articles/PMC8292487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8292487/
https://www.researchgate.net/publication/8887779_Quantification_of_ochratoxin_A_in_foods_by_a_stable_isotope_dilution_assay_using_high-performance_liquid_chromatography-tandem_mass_spectrometry
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2176&context=journal
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720007298en_7ef55ccab0/720007298en.pdf
https://www.benchchem.com/product/b1146178#ochratoxin-a-d5-chemical-structure-and-properties
https://www.benchchem.com/product/b1146178#ochratoxin-a-d5-chemical-structure-and-properties
https://www.benchchem.com/product/b1146178#ochratoxin-a-d5-chemical-structure-and-properties
https://www.benchchem.com/product/b1146178#ochratoxin-a-d5-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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